Cas no 1332530-56-9 ((Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride)

• Product Name: (Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride
• CAS No: 1332530-56-9
• MF: C₉H₁₆Cl₂N₂OS
• MW: 271.207139015198
• MDL: MFCD18071268
• CID: 4695095
• Update Time: 2025-06-09

(Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride
• (oxolan-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride
• (Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride

• MDL： MFCD18071268
• Inchi： 1S/C9H14N2OS.2ClH/c1-2-8(12-4-1)6-10-7-9-11-3-5-13-9;;/h3,5,8,10H,1-2,4,6-7H2;2*1H
• InChI Key： WZKUYCJXJXMCCP-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CN=C1CNCC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 157
• Topological Polar Surface Area: 62.4

(Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride

(Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride and CAS No. 1332530-56-9: A Comprehensive Overview

The compound with the CAS number 1332530-56-9 and the product name (Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various biological and chemical processes. Understanding its properties, synthesis, and emerging applications requires a deep dive into its molecular architecture and the latest scientific advancements.

The molecular structure of this compound consists of two key moieties: a tetrahydrofuran (THF) group and a 1,3-thiazole ring, both linked to an amine functional group. The presence of these heterocyclic rings contributes to the compound's stability and reactivity, making it a valuable candidate for further exploration in medicinal chemistry. The dihydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for pharmaceutical formulations and biological studies.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The combination of the THF and 1,3-thiazole rings in this molecule suggests potential applications in drug development. Specifically, the amine group can serve as a pharmacophore, interacting with various biological targets. This has led to several studies investigating its role in modulating enzymatic activities and cellular processes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in creating derivatives with enhanced pharmacological properties. For instance, modifications to the THF ring have shown promise in developing new anti-inflammatory agents. Similarly, alterations to the 1,3-thiazole moiety have led to compounds with antimicrobial and antiviral activities.

The dihydrochloride form of this compound also offers advantages in terms of storage and handling. Its crystalline structure ensures stability under standard conditions, making it suitable for long-term storage without degradation. This stability is particularly important for pharmaceutical applications where consistency in chemical properties is paramount.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The unique interaction between the THF and 1,3-thiazole rings can modulate neurotransmitter activity, offering a promising avenue for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide.

Another area of interest is the compound's role in cancer research. Preliminary studies suggest that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The amine group's ability to interact with proteins involved in cell proliferation makes it a candidate for developing targeted therapies. Further research is needed to fully understand its mechanisms of action and potential side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only improve yield but also minimize byproduct formation, making the process more environmentally friendly.

In conclusion, the compound with CAS number 1332530-56-9 and product name (Tetrahydrofuran-2-ylmethyl)(1,3-thiazol-2-ylmethyl)amine dihydrochloride is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features and emerging applications make it a valuable asset for scientists working on drug development and disease treatment. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing medical science.